BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Center: Formulations with
Polysorbate 60 (Tween 60)

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Mayosperse 60

Cat. No.: B3258882

A Note on "Mayosperse 60": Initial searches for "Mayosperse 60" indicate this is a trade name
for a cationic polymeric compound primarily used in industrial applications like textiles, paints,
and water treatment. Given the context of viscosity changes in formulations for researchers,
scientists, and drug development professionals, it is highly probable that the intended
substance was Polysorbate 60 (commonly known as Tween 60), a widely used non-ionic
surfactant and emulsifier in pharmaceutical and cosmetic formulations. This technical support
guide will therefore focus on addressing viscosity-related issues in formulations containing
Polysorbate 60.

Frequently Asked Questions (FAQs) and
Troubleshooting

This guide provides solutions to common viscosity-related challenges encountered when
formulating with Polysorbate 60.

Q1: We observed an unexpected increase in the viscosity of our cream formulation containing
Polysorbate 60 upon storage. What could be the cause?

An increase in viscosity over time in a Polysorbate 60-containing cream, which is typically an
oil-in-water emulsion, can be attributed to several factors:

« Interaction with Other Excipients: Polysorbate 60 can interact with fatty alcohols (e.g., cetyl
or cetostearyl alcohol), which are common consistency-enhancing agents in creams. These
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interactions can lead to the formation of a gel network structure in the external phase of the
emulsion, which can evolve over time, causing a gradual increase in viscosity.[1]

o Batch-to-Batch Variability of Polysorbate 60: The consistency of formulations can be
dependent on the specific batch of Polysorbate 60 used. Variations in the composition, such
as the proportion of sorbitan polyoxyethylene monoesters versus diesters, can influence the
formation of the gel network and, consequently, the final viscosity.[1]

o Temperature Fluctuations: Storage at elevated or fluctuating temperatures can affect the
stability of the emulsion and the integrity of the gel network, potentially leading to changes in
viscosity.

Troubleshooting Steps:

» Review Formulation Components: Investigate potential interactions between Polysorbate 60
and other excipients, particularly fatty alcohols.

o Evaluate Raw Material Consistency: If possible, test different batches of Polysorbate 60 to
assess the impact on viscosity.

o Conduct Stability Studies: Store the formulation under controlled temperature and humidity
conditions to monitor viscosity changes over time.

Q2: Our Polysorbate 60-based lotion shows a sudden drop in viscosity and signs of phase
separation. What is happening?

A significant decrease in viscosity, often accompanied by phase separation, indicates emulsion
instability. Potential causes include:

e Inadequate Emulsifier Concentration: The concentration of Polysorbate 60 may be
insufficient to properly emulsify the oil phase. The recommended usage level for Polysorbate
60 in formulations typically ranges from 1% to 5%.[2]

e Incorrect HLB Value: The Hydrophilic-Lipophilic Balance (HLB) of the emulsifier system is
crucial for emulsion stability. Polysorbate 60 has an HLB value of approximately 14.9,
making it suitable for oil-in-water (O/W) emulsions.[3][4][5][6] If the required HLB of the oil
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phase is not matched, the emulsion can become unstable. Combining Polysorbate 60 with a
low-HLB emulsifier can often improve stability.[5]

o Degradation of Polysorbate 60: Polysorbates can undergo degradation through hydrolysis
(cleavage of the fatty acid ester bond) or oxidation.[7] Hydrolysis can be chemically or
enzymatically induced and leads to the release of free fatty acids, which can compromise the
emulsion and lead to particle formation.[7][8] Oxidation primarily affects the polyoxyethylene
chains and can also lead to the breakdown of the surfactant's emulsifying properties.[7]

Troubleshooting Workflow:

Caption: Troubleshooting workflow for viscosity loss.

Q3: How does temperature affect the viscosity of my formulation containing Polysorbate 607
Temperature has a significant impact on the viscosity of formulations:

o General Effect: For most liquid and semi-solid formulations, viscosity decreases as
temperature increases.[9][10][11][12] This is due to increased molecular motion, which
reduces intermolecular forces.

e Impact on Emulsions: In emulsions, higher temperatures can decrease the viscosity of the
continuous phase, which may increase the likelihood of droplet coalescence and creaming,
potentially leading to instability.

¢ Cloud Point: Non-ionic surfactants like Polysorbate 60 can exhibit a cloud point, the
temperature at which the solution becomes cloudy and phase separation can occur. This is
less of a concern in complex formulations compared to simple aqueous solutions but should
be considered.

Experimental Recommendation: Conduct a temperature sweep experiment using a rheometer
to characterize the viscosity profile of your formulation across its expected storage and use
temperature range.

Q4: Can the pH of the formulation influence its viscosity?
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Yes, the pH of the formulation can affect its viscosity, although the effect may be indirect when

using a non-ionic surfactant like Polysorbate 60, which is generally stable over a wide pH range

(typically 3-9).[2]

« Influence on Other Excipients: The pH can significantly alter the ionization and conformation

of other ingredients in the formulation, such as thickening agents (e.g., carbomers, which are

highly pH-sensitive) or active pharmaceutical ingredients (APIs). These changes can, in turn,

alter the overall viscosity of the system.

e Impact on Stability: Extreme pH values can promote the chemical hydrolysis of Polysorbate

60, leading to its degradation and a subsequent loss of emulsifying and stabilizing

properties, which would affect viscosity.[13]

Quantitative Data Summary

Significance in
Parameter Value/Range .
Formulation

Reference

Essential for proper
) Polyoxyethylene (20) ) o
Chemical Name ) identification and
sorbitan monostearate
literature search.

[3]

High HLB makes it an
HLB Value ~14.9 excellent oil-in-water
(O/W) emulsifier.

[3114][5][6]

Critical for achieving

Typical Usage stable emulsions
, 1% - 5% ) )
Concentration without using excess
surfactant.

[2]

Indicates broad
Effective pH Range 3-9 applicability in various
formulation types.

[2]

Key Experimental Protocols
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Protocol 1: Viscosity Measurement of a Semi-Solid
Formulation using a Rotational Viscometer

This protocol provides a general procedure for measuring the apparent viscosity of a cream or
lotion using a Brookfield-type viscometer.

Objective: To obtain reproducible viscosity measurements for quality control and stability
assessment.

Materials and Equipment:

Rotational viscometer (e.g., Brookfield DVNext Rheometer).[14]

Appropriate spindle (e.g., T-bar for highly structured samples or disc spindle for lotions).[15]

Sample of the semi-solid formulation.

Temperature-controlled water bath or chamber.

Beaker or sample container.
Methodology:

o Sample Preparation: Place a sufficient amount of the formulation into a beaker, ensuring
there are no air bubbles. Allow the sample to equilibrate to the desired measurement
temperature (e.g., 25°C) for at least 24 hours to ensure thermal and structural equilibrium.
[16]

e Instrument Setup:

o Select an appropriate spindle and rotational speed. The goal is to achieve a torque
reading between 10% and 90%. This often requires some initial experimentation.

o Attach the chosen spindle to the viscometer.

e Measurement:
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o Immerse the spindle into the sample, ensuring it is submerged to the marked level. For
very thick materials where inserting a spindle would create a hole, a T-bar spindle with a
helipath stand is recommended to continuously cut into fresh material.[17][18]

o Allow the spindle to rotate for a set period (e.g., 60 seconds) before taking a reading. This

ensures the reading has stabilized.

o Record the viscosity (in cP or mPa-s) and the torque percentage.

o Data Analysis:

o Repeat the measurement at least three times and calculate the average viscosity and

standard deviation.

o For non-Newtonian fluids, it is crucial to report the spindle type, rotational speed,
temperature, and measurement time along with the viscosity value, as the apparent

viscosity will change with shear rate.

Protocol 2: Characterizing Flow Behavior of a
Formulation using a Rheometer

Objective: To understand the flow properties (e.g., shear-thinning behavior, thixotropy) of a
semi-solid formulation.

Materials and Equipment:

o Cone and plate or parallel plate rheometer (e.g., Brookfield R/S Cone Plate Rheometer).[19]
o Sample of the semi-solid formulation (typically 0.5 - 2.0 mL).[14][19]

o Peltier plate for precise temperature control.

Methodology:

o Sample Loading: Place the required amount of sample onto the lower plate of the rheometer.
Lower the upper geometry (cone or plate) to the correct gap distance, ensuring the sample
spreads evenly to the edges without overflowing.
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» Equilibration: Allow the sample to equilibrate at the set temperature for a few minutes.
e Flow Curve Measurement:

o Perform a shear rate ramp experiment. This involves increasing the shear rate over a
defined range (e.g., 0.1 to 200 s—1) and measuring the resulting shear stress and viscosity.

o This will generate a flow curve (viscosity vs. shear rate), which can identify behaviors like
shear-thinning (viscosity decreases with increasing shear rate), which is common for
topical formulations.[19]

e Thixotropy Measurement (Optional):

[¢]

To assess time-dependent structural recovery, perform a loop test.

[e]

Ramp the shear rate up from a low to a high value (e.g., 0 to 200 s~ over 60 seconds).

Immediately ramp the shear rate back down to the initial value over the same duration.

[e]

o

The area between the upward and downward curves (the thixotropic loop) represents the
degree of structural breakdown and is an indicator of how the product will behave upon
application and rubbing.[19]

Visualization of Key Relationships

Caption: Key factors affecting formulation viscosity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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